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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane

CAS No.: 127839-46-7

Cat. No.: B150990

Get Quote

Executive Summary: The Beta-Branching Penalty
In the optimization of alkylation reactions, the distinction between linear and

-branched primary alkyl halides is often underestimated, leading to stalled process yields and
extended reaction times.

This guide compares 1-Bromononane (linear) and 1-Bromo-2-methyloctane (

-branched). While both are primary alkyl halides with identical molecular weights (

, MW 207.15), their kinetic profiles differ by an order of magnitude.

The Core Insight: The presence of a methyl group at the C2 (

) position in 1-Bromo-2-methyloctane introduces a specific steric penalty known as the
"Isobutyl Effect." This structural feature destabilizes the

transition state, retarding nucleophilic substitution rates by a factor of 30–60x compared to the
linear 1-bromononane, while simultaneously increasing the competitive threshold for
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elimination.

Molecular & Physical Profile
Before designing synthesis protocols, verify the substrate properties. Note that while boiling

points are similar, the structural topology drives the reactivity difference.

Feature 1-Bromononane 1-Bromo-2-methyloctane

Structure Type Linear Primary Alkyl Halide -Branched Primary Alkyl Halide

Topology Unhindered
Sterically Congested (Beta-

position)

CAS Number 693-58-3 127839-46-7

Molecular Weight 207.15 g/mol 207.15 g/mol

Boiling Point 201 °C ~190–195 °C (Estimated)

Density 1.084 g/mL ~1.08 g/mL

Relative Rate 1.0 (Baseline) ~0.03 (Slow)

Mechanistic Deep Dive
The Kinetic Barrier
The primary reaction pathway for both substrates with good nucleophiles (e.g.,

,

,

) is

. However, the reaction coordinate is drastically different.

1-Bromononane: The electrophilic C1 carbon is accessible. The nucleophile approaches the

orbital with minimal steric repulsion from the hydrogen atoms on C2.
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1-Bromo-2-methyloctane: The C2 carbon bears a methyl group. In the trigonal bipyramidal

transition state, this

-methyl group clashes with the incoming nucleophile and the ligands on the central carbon.
This raises the Gibbs Free Energy of Activation (

).

Quantifiable Impact: Standard physical organic data for relative

rates (using Ethyl Bromide as a proxy for linear and Isobutyl Bromide for

-branched) suggests:

Ethyl Br (Linear): Relative Rate

1.0

Isobutyl Br (

-Branched): Relative Rate

0.03

Conclusion: You must heat the reaction of 1-Bromo-2-methyloctane significantly higher or run

it longer to achieve conversion comparable to 1-bromononane.

The E2 Elimination Competition
While primary halides generally resist elimination, the retarded

rate of the branched isomer makes

competitive if strong bases (alkoxides) are used.

1-Bromononane:

is so fast that

is negligible unless

-BuOK is used.
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1-Bromo-2-methyloctane: Because

is slowed by sterics, the

pathway (removing the acidic proton from C2) becomes a viable side reaction, especially at
elevated temperatures required to force the substitution.

Reaction Coordinate Visualization
The following diagram illustrates the energetic penalty imposed by the

-methyl group.

Figure 1: Comparative Energy Profile for SN2 Reaction

Reactants
(R-Br + Nu-)

TS (Linear)
Low Steric Strain Low ΔG‡

TS (Branched)
High Steric Strain

(Beta-Methyl Clash)

 High ΔG‡
Product

(R-Nu + Br-)

Click to download full resolution via product page

Figure 1: The red dashed line represents the higher activation energy barrier for 1-Bromo-2-
methyloctane due to steric hindrance.

Experimental Validation Protocols
To empirically verify these reactivity differences in your specific matrix, use the Finkelstein

Kinetics Assay. This is a self-validating protocol because the precipitation of NaBr drives the

equilibrium, allowing easy visual or gravimetric monitoring.

Protocol: Comparative Finkelstein Reaction
Objective: Determine relative reactivity via halide exchange (
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).

Reagents:

Substrate A: 1-Bromononane (1.0 mmol)

Substrate B: 1-Bromo-2-methyloctane (1.0 mmol)

Reagent: Sodium Iodide (NaI), saturated solution in Acetone (15% w/v).[1]

Solvent: Anhydrous Acetone.

Step-by-Step Workflow:

Preparation: Prepare two clean, dry reaction vials labeled A (Linear) and B (Branched).

Solvation: Add 2.0 mL of the 15% NaI/Acetone solution to each vial.

Initiation:

Add 1.0 mmol of 1-Bromononane to Vial A. Start timer immediately.

Add 1.0 mmol of 1-Bromo-2-methyloctane to Vial B. Start timer immediately.

Observation:

Vial A (Linear): Expect immediate cloudiness (precipitation of NaBr) within 1–3 minutes at

room temperature (

).

Vial B (Branched): Solution will likely remain clear for >30 minutes at room temperature.

Thermal Challenge: Heat Vial B to

. Precipitation will begin slowly, confirming the kinetic barrier.

Data Interpretation:
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Observation Mechanistic Implication

Rapid Precipitate (<3 min)
Unhindered Primary Center. Low activation

energy.

No Precipitate (RT, 30 min)
Sterically Hindered Center. High activation

energy. Requires thermal boost.

Strategic Recommendations for Synthesis
When using 1-Bromo-2-methyloctane instead of linear alternatives, adopt these process

adjustments:

Solvent Switch: Move from protic solvents (EtOH) to polar aprotic solvents (DMF, DMSO,

NMP). This solvates the cation specifically, leaving the nucleophile "naked" and more

reactive, helping to overcome the steric barrier.

Nucleophile Concentration: Increase nucleophile equivalents (1.5x – 2.0x) to drive the

second-order rate law:

.

Temperature Control: Run reactions at

rather than room temperature.

Avoid Strong Bases: To prevent

side reactions, avoid ethoxide/methoxide if possible. Use softer, non-basic nucleophiles
(azide, thiolate, cyanide) or weak bases (carbonate) if alkylation is the goal.

Decision Logic for Process Optimization
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Figure 2: Process Optimization Decision Matrix
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Figure 2: Decision tree for selecting reaction conditions based on substrate sterics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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